3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one
Overview
Description
3-(Dimethylamino)-5-methyl-1,2-dihydropyridin-2-one (DMADHP) is a heterocyclic compound found in some plants and animals. It is a small molecule with a molecular weight of 146.2 g/mol. DMADHP has a variety of biological activities, including anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal properties. It has been studied for its potential therapeutic applications, such as the treatment of cancer, neurodegenerative diseases, and inflammatory diseases.
Mechanism of Action
The exact mechanism of action of 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one is not fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-1β (IL-1β). In addition, 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one has been shown to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins, such as cyclooxygenase-1 (COX-1) and 5-lipoxygenase (5-LOX).
Biochemical and Physiological Effects
3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. In addition, 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one has been shown to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins, such as COX-1 and 5-LOX. It has also been shown to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one in laboratory experiments include its low cost and availability, its low toxicity, and its ability to modulate the activity of certain enzymes and receptors. However, there are some limitations to using 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one in laboratory experiments. These include its low solubility in water, its instability in the presence of light and heat, and its lack of specificity for certain enzymes and receptors.
Future Directions
There are several potential future directions for the research and development of 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one. These include investigating its potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and inflammatory diseases; exploring its potential use as an antioxidant; and exploring its potential use as a neuroprotective agent. In addition, further research is needed to better understand the exact mechanism of action of 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one and to develop more specific and effective methods of synthesis.
Synthesis Methods
3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one can be synthesized by several different methods. The most common method is the reaction of dimethylamine and 5-methyl-1,2-dihydropyridine-2-one. This reaction produces a condensation product of 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one and dimethylamine hydrochloride. Other methods of synthesis include the reaction of dimethylamine and 5-methyl-2-pyridone, the reaction of dimethylamine and 5-methyl-2-pyridone-3-carboxylic acid, and the reaction of dimethylamine and 5-methyl-1,2-dihydropyridine-2-one-3-carboxylic acid.
Scientific Research Applications
3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one has been studied for its potential therapeutic applications in a variety of diseases, such as cancer, neurodegenerative diseases, and inflammatory diseases. It has been shown to have anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal properties. In addition, 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one has been shown to have antioxidant and neuroprotective effects. It has been studied for its potential use in the treatment of diabetes, stroke, and Alzheimer’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one involves the condensation of 3-acetyl-4-methylpyridine with dimethylformamide dimethyl acetal followed by reduction with sodium borohydride.", "Starting Materials": [ "3-acetyl-4-methylpyridine", "dimethylformamide dimethyl acetal", "sodium borohydride" ], "Reaction": [ "Step 1: Condensation of 3-acetyl-4-methylpyridine with dimethylformamide dimethyl acetal in the presence of a base such as potassium carbonate to form 3-(dimethylamino)-4-methyl-1,2-dihydropyridin-2-one.", "Step 2: Reduction of 3-(dimethylamino)-4-methyl-1,2-dihydropyridin-2-one with sodium borohydride in methanol to form 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one." ] } | |
CAS RN |
33252-45-8 |
Product Name |
3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one |
Molecular Formula |
C8H12N2O |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
